REACTION_CXSMILES
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[N+:1]([C:4]1[CH:5]=[N:6][NH:7][CH:8]=1)([O-:3])=[O:2].[C:9]([O:13][C:14](=[O:19])[NH:15][CH2:16][CH2:17]Br)([CH3:12])([CH3:11])[CH3:10].C(=O)([O-])[O-].[Cs+].[Cs+].O>CN(C)C=O>[C:9]([O:13][C:14](=[O:19])[NH:15][CH2:16][CH2:17][N:6]1[CH:5]=[C:4]([N+:1]([O-:3])=[O:2])[CH:8]=[N:7]1)([CH3:12])([CH3:11])[CH3:10] |f:2.3.4|
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])C=1C=NNC1
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Name
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Quantity
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12 g
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Type
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reactant
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Smiles
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C(C)(C)(C)OC(NCCBr)=O
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Name
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cesium carbonate
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Quantity
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19 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[Cs+].[Cs+]
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Control Type
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UNSPECIFIED
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Setpoint
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40 °C
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Type
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CUSTOM
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Details
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the mixture was stirred overnight at 40° C
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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EXTRACTION
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Details
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the mixture was extracted with ethyl acetate
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Type
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WASH
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Details
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The obtained organic layer was washed with water and saturated brine
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous sodium sulfate
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Type
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CUSTOM
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Details
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the solvent was evaporated under reduced pressure
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Type
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CUSTOM
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Details
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The residue was purified by silica gel column chromatography (hexane/ethyl acetate)
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Reaction Time |
8 (± 8) h |
Name
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Type
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product
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Smiles
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C(C)(C)(C)OC(NCCN1N=CC(=C1)[N+](=O)[O-])=O
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Type | Value | Analysis |
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AMOUNT: MASS | 13 g | |
YIELD: CALCULATEDPERCENTYIELD | 114.7% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |